Dimesna
Dimesna
Dimesna is a synthetic derivative of dithio-ethane sulfonate with uroprotective properties. In the kidney, dimesna undergoes reduction to the free thiol compound, mesna, which reacts chemically with the urotoxic ifosfamide metabolites acrolein and 4-hydroxy-ifosfamide, resulting in their detoxification. This agent also inhibits cyclophosphamide-induced hemorrhagic cystitis.
Brand Name:
Vulcanchem
CAS No.:
1189975-43-6
VCID:
VC0019089
InChI:
InChI=1S/C4H10O6S4.2Na/c5-13(6,7)3-1-11-12-2-4-14(8,9)10;;/h1-4H2,(H,5,6,7)(H,8,9,10);;/q;2*+1/p-2
SMILES:
C(CS(=O)(=O)[O-])SSCCS(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C₄D₈Na₂O₆S₄
Molecular Weight:
334.39
Dimesna
CAS No.: 1189975-43-6
Cat. No.: VC0019089
Molecular Formula: C₄D₈Na₂O₆S₄
Molecular Weight: 334.39
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Specification
| Description | Dimesna is a synthetic derivative of dithio-ethane sulfonate with uroprotective properties. In the kidney, dimesna undergoes reduction to the free thiol compound, mesna, which reacts chemically with the urotoxic ifosfamide metabolites acrolein and 4-hydroxy-ifosfamide, resulting in their detoxification. This agent also inhibits cyclophosphamide-induced hemorrhagic cystitis. |
|---|---|
| CAS No. | 1189975-43-6 |
| Molecular Formula | C₄D₈Na₂O₆S₄ |
| Molecular Weight | 334.39 |
| IUPAC Name | disodium;2-(2-sulfonatoethyldisulfanyl)ethanesulfonate |
| Standard InChI | InChI=1S/C4H10O6S4.2Na/c5-13(6,7)3-1-11-12-2-4-14(8,9)10;;/h1-4H2,(H,5,6,7)(H,8,9,10);;/q;2*+1/p-2 |
| SMILES | C(CS(=O)(=O)[O-])SSCCS(=O)(=O)[O-].[Na+].[Na+] |
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